98-71-5

4-Hydrazinobenzenesulfonic acid

In Stock

• CAS RN:
• 98-71-5

• Formula:
• C6H8N2O3S

• InChI:
• InChI=1S/C6H8N2O3S/c7-8-5-1-3-6(4-2-5)12(9,10)11/h1-4,8H,7H2,(H,9,10,11)

• InChIKey:
• IOMZCWUHFGMSEJ-UHFFFAOYSA-N

• 4-Hydrazinobenzenesulfonic acid, also known as 4-Hydrazinobenzenesulfonic acid, is a useful research compound. Its molecular formula is C6H8N2O3S and its molecular weight is 188.21 g/mol. The purity is usually 95%.

3-Ethyl-5-methylphenol

In Stock

• CAS RN:
• 698-71-5

• Formula:
• C9H12O

• InChI:
• InChI=1S/C9H12O/c1-3-8-4-7(2)5-9(10)6-8/h4-6,10H,3H2,1-2H3

• InChIKey:
• XTCHLXABLZQNNN-UHFFFAOYSA-N

• 3-Ethyl-5-methylphenol, also known as 5-ethyl-m-cresol or m-cresol, 5-ethyl- (8ci), belongs to the class of organic compounds known as meta cresols. These are aromatic compounds containing a meta-cresol moiety, which consists of a benzene ring bearing a methyl group and a hydroxyl group at ring positions 1 and 3, respectively. 3-Ethyl-5-methylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Outside of the human body, 3-ethyl-5-methylphenol can be found in cereals and cereal products. This makes 3-ethyl-5-methylphenol a potential biomarker for the consumption of this food product.

Sobrerol

In Stock

• CAS RN:
• 498-71-5

• Formula:
• C10H18O2

• InChI:
• InChI=1S/C10H18O2/c1-7-4-5-8(6-9(7)11)10(2,3)12/h4,8-9,11-12H,5-6H2,1-3H3

• InChIKey:
• OMDMTHRBGUBUCO-UHFFFAOYSA-N

• Sobrerol is a p-menthane monoterpenoid.

6,7-Dihydro-5,8-dimethyl-dibenzo(b,j)(1,10)phenanthroline

In Stock

• CAS RN:
• 5298-71-5

• Formula:
• C22H18N2

• InChI:
• InChI=1S/C22H18N2/c1-13-15-7-3-5-9-19(15)23-21-17(13)11-12-18-14(2)16-8-4-6-10-20(16)24-22(18)21/h3-10H,11-12H2,1-2H3

• InChIKey:
• RWOUETIZGZHNKY-UHFFFAOYSA-N

• 6,7-Dihydro-5,8-dimethyl-dibenzo(b,j)(1,10)phenanthroline is a useful research compound. Its molecular formula is C22H18N2 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

(S)-Methyl 2-amino-5-guanidinopentanoate hydrochloride

• CAS RN:
• 18598-71-5

• Formula:
• C7H17ClN4O2

• InChI:
• InChI=1S/C7H16N4O2.ClH/c1-13-6(12)5(8)3-2-4-11-7(9)10;/h5H,2-4,8H2,1H3,(H4,9,10,11);1H/t5-;/m0./s1

• InChIKey:
• XKVHMRBXIJTLBM-JEDNCBNOSA-N

• (S)-Methyl 2-amino-5-guanidinopentanoate hydrochloride is a useful research compound. Its molecular formula is C7H17ClN4O2 and its molecular weight is 224.69 g/mol. The purity is usually 95%.

3-(5,5-Dimethyl-5,6-dihydro[1,2,4]triazolo[3,4-a]isoquinolin-3-yl)phenol

In Stock

• CAS RN:
• 330998-71-5

• Formula:
• C18H17N3O

• InChI:
• InChI=1S/C18H17N3O/c1-18(2)11-13-6-3-4-9-15(13)17-20-19-16(21(17)18)12-7-5-8-14(22)10-12/h3-10,22H,11H2,1-2H3

• InChIKey:
• OUNBBIYHRZELDA-UHFFFAOYSA-N

• 3-(5,5-Dimethyl-5,6-dihydro[1,2,4]triazolo[3,4-a]isoquinolin-3-yl)phenol is a useful research compound. Its molecular formula is C18H17N3O and its molecular weight is 291.3 g/mol. The purity is usually 95%.

9H-Imidazo[1,2-a]purin-9-one, 5-acetyl-6,7-bis(acetyloxy)-3-[4-(acetyloxy)butyl]-3,5,6,7-tetrahydro

• CAS RN:
• 107698-71-5

• Formula:
• C19H23N5O8

• InChI:
• InChI=1S/C19H23N5O8/c1-10(25)23-17(31-12(3)27)18(32-13(4)28)24-16(29)14-15(21-19(23)24)22(9-20-14)7-5-6-8-30-11(2)26/h9,17-18H,5-8H2,1-4H3

• InChIKey:
• DENCRGDZVUNAFA-UHFFFAOYSA-N

• 9H-Imidazo[1,2-a]purin-9-one, 5-acetyl-6,7-bis(acetyloxy)-3-[4-(acetyloxy)butyl]-3,5,6,7-tetrahydro, also known as 9H-Imidazo[1,2-a]purin-9-one, 5-acetyl-6,7-bis(acetyloxy)-3-[4-(acetyloxy)butyl]-3,5,6,7-tetrahydro, is a useful research compound. Its molecular formula is C19H23N5O8 and its molecular weight is 449.4 g/mol. The purity is usually 95%.

2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-71-5

• Formula:
• C25H23N7O3

• InChI:
• InChI=1S/C25H23N7O3/c1-15-21(24(33)29-18-5-4-10-27-14-18)22(16-8-11-26-12-9-16)32-25(28-15)30-23(31-32)17-6-7-19(34-2)20(13-17)35-3/h4-14,22H,1-3H3,(H,29,33)(H,28,30,31)

• InChIKey:
• QGLWZKZGGLGELV-UHFFFAOYSA-N

• 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C25H23N7O3 and its molecular weight is 469.505. The purity is usually 95%.

6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indazole

In Stock

• CAS RN:
• 885698-71-5

• Formula:
• C13H16BFN2O2

• InChI:
• InChI=1S/C13H16BFN2O2/c1-12(2)13(3,4)19-14(18-12)10-5-8(15)6-11-9(10)7-16-17-11/h5-7H,1-4H3,(H,16,17)

• InChIKey:
• OTZMRGFPBXSAKG-UHFFFAOYSA-N

• 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indazole is a useful research compound. Its molecular formula is C13H16BFN2O2 and its molecular weight is 262.09 g/mol. The purity is usually 95%.

2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(3-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 872198-71-5

• Formula:
• C28H24N2O7

• InChI:
• InChI=1S/C28H24N2O7/c1-3-35-19-9-7-17(8-10-19)27(32)22-14-30(15-26(31)29-18-5-4-6-20(11-18)34-2)23-13-25-24(36-16-37-25)12-21(23)28(22)33/h4-14H,3,15-16H2,1-2H3,(H,29,31)

• InChIKey:
• QOLXMRFAOCQEHW-UHFFFAOYSA-N

• 2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H24N2O7 and its molecular weight is 500.507. The purity is usually 95%.

ethyl 2-(9-(5-chloro-2-methylphenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate

In Stock

• CAS RN:
• 893998-71-5

• Formula:
• C20H22ClN5O4

• InChI:
• InChI=1S/C20H22ClN5O4/c1-4-30-15(27)11-26-18(28)16-17(23(3)20(26)29)22-19-24(8-5-9-25(16)19)14-10-13(21)7-6-12(14)2/h6-7,10H,4-5,8-9,11H2,1-3H3

• InChIKey:
• JXKMXAYTLRYIRD-UHFFFAOYSA-N

• Ethyl 2-(9-(5-chloro-2-methylphenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate is a useful research compound. Its molecular formula is C20H22ClN5O4 and its molecular weight is 431.88. The purity is usually 95%.

Methyl 4-[(2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)oxy]benzoate

Usually In Stock

• CAS RN:
• 152998-71-5

• Formula:
• C19H18N2O3S

• InChI:
• InChI=1S/C19H18N2O3S/c1-11-20-17(24-13-9-7-12(8-10-13)19(22)23-2)16-14-5-3-4-6-15(14)25-18(16)21-11/h7-10H,3-6H2,1-2H3

• InChIKey:
• QMAGYDTZBLTNCY-UHFFFAOYSA-N

• Methyl 4-[(2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)oxy]benzoate is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.4g/mol. The purity is usually 95%.

5,6-Difluoro-2,3-dihydro-1H-inden-1-amine

Usually In Stock

• CAS RN:
• 173998-71-5

• Formula:
• C9H9F2N

• InChI:
• InChI=1S/C9H9F2N/c10-7-3-5-1-2-9(12)6(5)4-8(7)11/h3-4,9H,1-2,12H2

• InChIKey:
• UUVNJMGXPIYWEI-UHFFFAOYSA-N

• 5,6-Difluoro-2,3-dihydro-1H-inden-1-amine is a useful research compound. Its molecular formula is C9H9F2N and its molecular weight is 169.17 g/mol. The purity is usually 95%.

1-(5-amino-2,3-dihydro-1H-indol-1-yl)-2-methoxyethan-1-one

In Stock

• CAS RN:
• 1019498-71-5

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-15-7-11(14)13-5-4-8-6-9(12)2-3-10(8)13/h2-3,6H,4-5,7,12H2,1H3

• InChIKey:
• MDFVNMKJYSVPRH-UHFFFAOYSA-N

• 1-(5-amino-2,3-dihydro-1H-indol-1-yl)-2-methoxyethan-1-one is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.

1-(1-Chloroethyl)-3-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1690498-71-5

• Formula:
• C9H8ClF3O

• InChI:
• InChI=1S/C9H8ClF3O/c1-6(10)7-3-2-4-8(5-7)14-9(11,12)13/h2-6H,1H3

• InChIKey:
• WTDDHNGSXVJYLP-UHFFFAOYSA-N

• 1-(1-Chloroethyl)-3-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C9H8ClF3O and its molecular weight is 224.61. The purity is usually 95%.

1-(Azetidin-3-yl)-4-(oxetan-3-yl)piperazine;2,2,2-trifluoroacetic acid

In Stock

• CAS RN:
• 2230798-71-5

• Formula:
• C14H21F6N3O5

• InChI:
• InChI=1S/C10H19N3O.2C2HF3O2/c1-3-13(10-7-14-8-10)4-2-12(1)9-5-11-6-9;2*3-2(4,5)1(6)7/h9-11H,1-8H2;2*(H,6,7)

• InChIKey:
• GHAZAXGYUIKCEM-UHFFFAOYSA-N

• 1-(Azetidin-3-yl)-4-(oxetan-3-yl)piperazine;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C14H21F6N3O5 and its molecular weight is 425.328. The purity is usually 95%.

3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-71-5

• Formula:
• C22H22N6O4S

• InChI:
• InChI=1S/C22H22N6O4S/c1-15-12-13-28(26-15)22-11-10-21(24-25-22)23-16-4-6-17(7-5-16)27-33(29,30)18-8-9-19(31-2)20(14-18)32-3/h4-14,27H,1-3H3,(H,23,24)

• InChIKey:
• BFOMNQPWGFAUDV-UHFFFAOYSA-N

• 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C22H22N6O4S and its molecular weight is 466.5 g/mol. The purity is usually 95%.

methyl 1-methyl-2-(methylsulfanyl)-4-oxo-1,4-dihydroquinoline-3-carboxylate

In Stock

• CAS RN:
• 2502298-71-5

• Formula:
• C13H13NO3S

• InChI:
• InChI=1S/C13H13NO3S/c1-14-9-7-5-4-6-8(9)11(15)10(12(14)18-3)13(16)17-2/h4-7H,1-3H3

• InChIKey:
• BFWGWLWCJRUYLU-UHFFFAOYSA-N

• Methyl 1-methyl-2-(methylsulfanyl)-4-oxo-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H13NO3S and its molecular weight is 263.31 g/mol. The purity is usually 95%.

tert-Butyl 2-(pyridin-2-yl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1352498-71-5

• Formula:
• C15H22N2O2

• InChI:
• InChI=1S/C15H22N2O2/c1-15(2,3)19-14(18)17-11-7-5-9-13(17)12-8-4-6-10-16-12/h4,6,8,10,13H,5,7,9,11H2,1-3H3

• InChIKey:
• QGNMNJZMYZAXDJ-UHFFFAOYSA-N

• Tert-Butyl 2-(pyridin-2-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.353. The purity is usually 95%.

tert-butyl 7-(methylamino)-4-azaspiro[2.5]octane-4-carboxylate

In Stock

• CAS RN:
• 2769698-71-5

• Formula:
• C13H24N2O2

• InChI:
• InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-5-10(14-4)9-13(15)6-7-13/h10,14H,5-9H2,1-4H3

• InChIKey:
• RLWUEZNOKJVPRL-UHFFFAOYSA-N

• Tert-butyl 7-(methylamino)-4-azaspiro[2.5]octane-4-carboxylate is a useful research compound. Its molecular formula is C13H24N2O2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.

1-Fluoro D-Mannoheptulose(alpha,beta-Mixture)

In Stock

• CAS RN:
• 1357098-71-5

• Formula:
• C7H13FO6

• InChI:
• InChI=1S/C7H13FO6/c8-2-7(13)6(12)5(11)4(10)3(1-9)14-7/h3-6,9-13H,1-2H2/t3?,4-,5-,6?,7?/m1/s1

• InChIKey:
• WPIQISZVEADZMX-AHCVODQZSA-N

• 1-Fluoro D-Mannoheptulose(alpha,beta-Mixture), also known as 1-Fluoro D-Mannoheptulose(alpha,beta-Mixture), is a useful research compound. Its molecular formula is C7H13FO6 and its molecular weight is 212.173. The purity is usually 95%.

4-hydrazinylbenzenesulfonic Acid Hydrate

• CAS RN:
• 467450-48-2; 854689-07-9; 98-71-5

• Formula:
• C6H10N2O4S

• InChI:
• InChI=1S/C6H8N2O3S.H2O/c7-8-5-1-3-6(4-2-5)12(9,10)11;/h1-4,8H,7H2,(H,9,10,11);1H2

• InChIKey:
• OSOMMFVBTYFMBI-UHFFFAOYSA-N

• 4-hydrazinylbenzenesulfonic Acid Hydrate is a useful research compound. Its molecular formula is C6H10N2O4S and its molecular weight is 206.22. The purity is usually 95%.